Cas no 6325-05-9 ( )

  structure
  structure
Product Name: 
CAS No:6325-05-9
MF:C13H21BrN2OS
MW:333.28764128685
CID:959501
PubChem ID:54605408
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • NSC29855; NSC-29855;
    • 6325-05-9
    • NSC29855
    • 4-[(Piperidin-1-yl)methyl]-4,5,6,7-tetrahydro-1,3-benzothiazol-2(3H)-one--hydrogen bromide (1/1)
    • NSC-29855
    • DTXSID90714023
    •  
    • Inchi: 1S/C13H20N2OS.BrH/c16-13-14-12-10(5-4-6-11(12)17-13)9-15-7-2-1-3-8-15;/h10H,1-9H2,(H,14,16);1H
    • InChI Key: XMXQZAFACDXBDS-UHFFFAOYSA-N
    • SMILES: Br.S1C(NC2=C1CCCC2CN1CCCCC1)=O

Computed Properties

  • Exact Mass: 252.1298
  • Monoisotopic Mass: 332.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 347
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.6A^2

Experimental Properties

  • Density: 1.22
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.608
  • PSA: 32.34
  • LogP: 3.23820
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